Cas no 1269293-00-6 (4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine)

4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine structure

1269293-00-6 structure

Product Name:4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine

CAS No:1269293-00-6

MF:C₁₄H₁₀N₄O₂

MW:266.25480222702

CID:1089361

PubChem ID:56956151

Update Time:2025-04-20

4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine
- 4-[2-(2-nitrophenyl)pyrazol-3-yl]pyridine
- 1269293-00-6
- DTXSID50719074
- AKOS022172616
- 4-[1-(2-Nitrophenyl)-1H-pyrazol-5-yl]pyridine
- Inchi： 1S/C14H10N4O2/c19-18(20)14-4-2-1-3-13(14)17-12(7-10-16-17)11-5-8-15-9-6-11/h1-10H
- InChI Key： RKLMYJWCLYRIEN-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1N1C(=CC=N1)C1C=CN=CC=1)=O

Computed Properties

Exact Mass: 266.08037557g/mol
Monoisotopic Mass: 266.08037557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 76.5Å²

4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM172597-1g	4-(1-(2-nitrophenyl)-1H-pyrazol-5-yl)pyridine	1269293-00-6	95%	1g	$549	2021-08-05
Chemenu	CM172597-1g	4-(1-(2-nitrophenyl)-1H-pyrazol-5-yl)pyridine	1269293-00-6	95%	1g	$549	2024-08-02
Alichem	A029189216-1g	4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine	1269293-00-6	95%	1g	478.74 USD	2021-06-01
Ambeed	A839021-1g	4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine	1269293-00-6	95+%	1g	$460.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770663-1g	4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine	1269293-00-6	98%	1g	￥4186.00	2024-08-09

4-(1-(2-Nitrophenyl)-1H-pyrazol-5-yl)pyridine Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

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